2-[1-(2-Methylphenyl)-3-oxo-3-thiophen-2-ylpropyl]propanedinitrile

• Molecular Formula: C17H14N2OS
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 2-[1-(2-methylphenyl)-3-oxo-3-thiophen-2-ylpropyl]propanedinitrile
• InChI: InChI=1S/C17H14N2OS/c1-12-5-2-3-6-14(12)15(13(10-18)11-19)9-16(20)17-7-4-8-21-17/h2-8,13,15H,9H2,1H3
• InChI Key: NEEVBWZTPVZUSU-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(CC(=O)C2=CC=CS2)C(C#N)C#N

Description

2-[1-(2-methylphenyl)-3-oxo-3-thiophen-2-ylpropyl]propanedinitrile is an aromatic ketone.

Scientific Research Applications

Synthesis and Chemical Properties

• Oxidative Cyclizations : The compound has been utilized in oxidative cyclizations mediated by manganese(III) acetate, forming various derivatives like 4,5-dihydrofuran-3-carbonitriles. These reactions yield products in significant yields, showing the compound's reactivity in such chemical processes (Yılmaz, Uzunalioğlu, & Pekel, 2005).

• Synthesis of Heterocycles : It's also used in the synthesis of thiophenes, offering pathways for creating diverse heterocyclic structures. This application underlines the compound's utility in developing novel chemical entities with potential biological activities (Al-Adiwish, Yaacob, Adan, & Nazlina, 2012).

Photophysical and Structural Analysis

• Nonlinear Optical Properties : Investigations into the photophysical and structural aspects of analogs of this compound have shown significant nonlinear optical properties. These studies, using Density Functional Theory (DFT), highlight its potential in materials science, particularly in optical applications (Bhagwat & Sekar, 2019).

Biological Activities

• Antimicrobial Properties : Research on derivatives of this compound has shown promising antibacterial and antifungal activities. This suggests its potential utility in the development of new antimicrobial agents, contributing to the field of medicinal chemistry (Patel & Patel, 2017).